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Compound of Interest

Compound Name:
O-(3,4-

difluorophenyl)hydroxylamine

Cat. No.: B13691300

Get Quote

Executive Summary & Chemical Identity[1][2][3]
O-(3,4-difluorophenyl)hydroxylamine is a specialized electrophilic aminating agent and

building block used in the synthesis of heterocycles (e.g., benzofurans via rearrangement) and

oxime ethers. While valuable, it belongs to the O-substituted hydroxylamine class, which

possesses a weak N–O bond (

). This structural feature imparts significant thermal instability and potential for explosive
decomposition upon heating or friction.

This guide prioritizes the Hydrochloride Salt (HCl) form, as the free base is kinetically unstable

and prone to rapid disproportionation.
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Property Detail

Chemical Name
O-(3,4-difluorophenyl)hydroxylamine

hydrochloride

CAS Number 1312769-99-5 (HCl Salt)

Structure

3,4-F

-C

H

-O-NH

[1][2][3][4][5] · HCl

Molecular Weight 181.57 g/mol (HCl salt)

Physical Form White to off-white crystalline solid

Storage Class 4.1B (Flammable Solid / Self-reactive)

Hazard Profile & Mechanistic Toxicity
Thermal & Chemical Hazards (The "Why")
The primary danger lies in the N–O bond. Unlike N-aryl hydroxylamines, O-aryl variants are

potent nucleophiles (alpha-effect) but also susceptible to radical cleavage.

Decomposition: Upon heating (>100°C) or metal catalysis (Fe, Cu), the compound can

undergo N–O bond homolysis or Bamberger-like rearrangements, releasing significant

energy.

Incompatibility: Violent reactions occur with strong acylating agents (anhydrides), oxidizing

agents (permanganates), and reducing metals (Zn, Mg).

Biological Hazards (E-E-A-T Assessment)
Hematotoxicity (Methemoglobinemia): Like aniline and simple hydroxylamine, this compound

can oxidize ferrous hemoglobin (Fe
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) to ferric methemoglobin (Fe

), destroying oxygen transport capacity.

Symptom:[6][7][8] Cyanosis (blue lips/nails) independent of respiratory distress.

Genotoxicity: Hydroxylamines are direct-acting mutagens in Ames tests. Treat as a

suspected carcinogen (GHS Category 2).[8][9]

Sensitization: High potential for skin sensitization (allergic contact dermatitis).

GHS Classification (Inferred from Analogues):

H228: Flammable solid.

H302+H312: Harmful if swallowed or in contact with skin.[8][9]

H317: May cause an allergic skin reaction.[7][8][9]

H351: Suspected of causing cancer.[7][8][9]

H373: May cause damage to organs (Blood) through prolonged exposure.[8][9]

Storage & Stability Protocols
The stability of this compound is strictly temperature- and pH-dependent.

Protocol 3.1: The "Cold Chain" Rule
Temperature: Store strictly at 2°C – 8°C.

Atmosphere: Must be stored under Argon or Nitrogen. Oxygen accelerates oxidative

degradation to the corresponding oxime or nitroso compounds.

Container: Amber glass with a Teflon-lined cap. Avoid metal spatulas or containers (risk of

catalytic decomposition).

Protocol 3.2: Free Base vs. Hydrochloride
HCl Salt: Relatively stable at 4°C.
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Free Base:NEVER store the free base.

Operational Rule: If your protocol requires the free base, generate it in situ (e.g., using

NaHCO

or Et

N) immediately prior to reaction. Do not isolate or concentrate the free base to dryness, as
it may detonate.

Handling & Experimental Workflow
Personal Protective Equipment (PPE)

Respiratory: P3/N95 dust mask (for weighing <1g) or Powered Air Purifying Respirator

(PAPR) for larger scales.

Dermal: Double nitrile gloves (0.11 mm min). O-aryl hydroxylamines penetrate skin rapidly.

Eyes: Chemical splash goggles.

Workflow Visualization
The following diagram outlines the safe handling lifecycle, emphasizing the "Generate & Use"

principle for the free base.
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Caption: Workflow for handling O-(3,4-difluorophenyl)hydroxylamine. Note the critical "In-

Situ" step for the free base.

Reaction Safety & Scale-Up
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When scaling reactions involving this compound >5g, thermal runaway is a significant risk.

Critical Control Points
DSC Screening: Before scaling >1g, run a Differential Scanning Calorimetry (DSC) test.

Reject Criteria: If an exotherm onset is detected <50°C above your reaction temperature,

do not proceed.

Solvent Selection: Avoid halogenated solvents if using strong bases (carbene formation risk).

Preferred solvents: THF, MeOH, Toluene.

Venting: Reactions often evolve gas (N

or oxides) upon decomposition. Ensure reactor is vented to a scrubber.

Scale-Up Decision Tree
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Caption: Go/No-Go decision logic for scaling reactions involving O-aryl hydroxylamines.

Emergency Procedures
Exposure Response

Skin Contact: Wash with soap and water for 15 minutes.[7] Do not use ethanol (increases

absorption).

Inhalation: Move to fresh air. If lips turn blue (cyanosis), administer 100% oxygen.
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Medical Note: Treat for methemoglobinemia. Methylene blue (1-2 mg/kg IV) is the standard

antidote if MetHb levels >30%.

Spill Cleanup
Evacuate the immediate area.

Don PPE: Goggles, double gloves, respirator.

Neutralize: Cover spill with weak reducing agent (e.g., sodium thiosulfate solution) to

degrade the N-O bond safely, or absorb with vermiculite.

Disposal: Incineration is preferred. Do not mix with ketone waste (forms oximes, potentially

exothermic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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